tert-Butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate
• InChI: InChI=1S/C16H21FN2O5/c1-16(2,3)24-15(20)18-9-7-11(8-10-18)23-14-12(17)5-4-6-13(14)19(21)22/h4-6,11H,7-10H2,1-3H3
• InChI Key: QZZBMUKXSQHLNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OC2=C(C=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C16H21FN2O5
• Molecular Weight: 340.35 g/mol
• CAS No.: 1233958-46-7

Description

“tert-Butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 250371-88-1. Its molecular weight is 340.35 and its IUPAC name is tert-butyl 4- (2-fluoro-4-nitrophenoxy)-1-piperidinecarboxylate.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl piperidine derivatives are crucial intermediates in synthesizing various biologically active compounds. For instance, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate serves as an important intermediate for crizotinib and other compounds, highlighting its significance in medicinal chemistry for its role in drug synthesis and design. This compound is synthesized through a three-step process, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with a total yield of 49.9% (D. Kong et al., 2016).

X-Ray Diffraction Studies

X-ray diffraction studies offer insights into the molecular structure and crystalline form of tert-butyl piperidine derivatives. For example, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its beta-hydroxylated delta-lactam counterpart have been analyzed, revealing their molecular packing and hydrogen bonding patterns. These studies are crucial for understanding the compounds' physical and chemical properties, which can impact their reactivity and utility in further chemical transformations (C. Didierjean et al., 2004).

Biological Evaluation

Biological evaluation of tert-butyl piperidine derivatives includes assessing their potential as antibacterial and anthelmintic agents. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate has been screened for its in vitro antibacterial and anthelmintic activity, displaying moderate anthelmintic activity. These evaluations are essential for discovering new drugs and therapeutic agents, showcasing the relevance of tert-butyl piperidine derivatives in pharmacological research (C. Sanjeevarayappa et al., 2015).

Drug Synthesis Intermediates

These compounds are pivotal in synthesizing a wide array of drugs, including kinase inhibitors and potential anticancer agents. The synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate in creating potent deoxycytidine kinase (dCK) inhibitors, exemplifies the utility of tert-butyl piperidine derivatives in developing new therapeutic agents. Such intermediates are instrumental in devising economical and efficient synthetic routes for drug development, underscoring their vital role in pharmaceutical research (Haiming Zhang et al., 2009).